Cas no 1806807-24-8 (3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile)

3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with amino, bromo, difluoromethyl, and acetonitrile functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring selective reactivity. The presence of both electron-donating (amino) and electron-withdrawing (bromo, difluoromethyl, nitrile) groups enhances its utility in cross-coupling reactions and nucleophilic substitutions. The difluoromethyl moiety contributes to metabolic stability, while the bromo group offers further derivatization potential. This compound is characterized by high purity and consistent performance, making it suitable for research and industrial applications requiring precise molecular modifications.
3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile structure
1806807-24-8 structure
Product Name:3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile
CAS No:1806807-24-8
MF:C8H6BrF2N3
MW:262.0541472435
CID:4851699
Update Time:2025-06-26

3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile
    • Inchi: 1S/C8H6BrF2N3/c9-4-3-6(8(10)11)14-5(1-2-12)7(4)13/h3,8H,1,13H2
    • InChI Key: SUWHPBCOZMPUNS-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(F)F)N=C(CC#N)C=1N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 240
  • XLogP3: 1.2
  • Topological Polar Surface Area: 62.7

3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029071730-1g
3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile
1806807-24-8 97%
1g
$1,460.20 2022-03-31

Additional information on 3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile

3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806807-24-8): An Overview of a Promising Compound in Medicinal Chemistry

3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806807-24-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its amino, bromo, and difluoromethyl substituents, exhibits a diverse range of biological activities, making it a valuable candidate for further research and development.

The chemical structure of 3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile is particularly noteworthy. The presence of the amino group imparts basicity and hydrogen bonding capabilities, which are crucial for interactions with biological targets. The bromo substituent adds halogen bonding potential and can influence the compound's lipophilicity and metabolic stability. The difluoromethyl group, known for its electron-withdrawing properties, enhances the compound's reactivity and can modulate its pharmacokinetic properties.

Recent studies have highlighted the potential of 3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound can inhibit the activity of specific kinases, which are key enzymes involved in cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile effectively inhibited the activity of the Aurora kinase family, leading to reduced tumor growth in vitro and in vivo.

In addition to its anti-cancer properties, 3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile has also shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neuroscience Research found that this compound exhibited neuroprotective effects by modulating the activity of certain enzymes involved in oxidative stress and inflammation. These findings suggest that 3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile could be a potential lead compound for developing new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile have also been extensively studied. Its unique structure contributes to favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, the bromo substituent enhances lipophilicity, facilitating better cellular uptake and tissue distribution. The difluoromethyl group improves metabolic stability, reducing the risk of rapid degradation and increasing the compound's half-life in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, 3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806807-24-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new therapeutic opportunities and contribute to advancements in drug discovery.

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